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Compound of Interest

Compound Name: 2-Ethenylfuran

Cat. No.: B073932

For Immediate Release

This technical guide provides a detailed overview of 2-Ethenylfuran (also known as 2-
vinylfuran), a heterocyclic organic compound of interest to researchers, scientists, and
professionals in drug development. This document compiles its fundamental chemical
identifiers and physical properties to support ongoing and future research endeavors.

Core Chemical Identity

2-Ethenylfuran is an aromatic compound characterized by a furan ring substituted with a vinyl
group. Its chemical structure and properties make it a subject of interest in various chemical
syntheses.

Chemical Identifiers

A comprehensive list of chemical identifiers for 2-Ethenylfuran is provided in the table below,
offering a standardized reference for cataloging and database searches.
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Identifier Type Value
CAS Number 1487-18-9[1][2][3][4][5][6]
PubChem CID 73881[1][2][4]
inChi INChl=1S/C6H60/c1-2-6-4-3-5-7-6/h2-
n
5H,1H2[1][3][4][7]
QQBUHYQVKJIQAOB-UHFFFAOYSA-N[1][3][4]
InChlKey
[7]
SMILES C=CC1=CC=CO1[1][4][7]
Molecular Formula C6H6O[11[21[31[41[7]
IUPAC Name 2-ethenylfuran[1][3][7]
2-vinylfuran, Furan, 2-ethenyl-, Furylethylene[1]
Synonyms

[213]15]

Physicochemical Properties

A summary of key physicochemical properties of 2-Ethenylfuran is presented below. These
values are essential for experimental design and computational modeling.

Property Value

Molecular Weight 94.11 g/mol [1][7]

Exact Mass 94.041864811 Da[1]
Boiling Point 99-100 °C at 760 mm Hg[2]
Melting Point -94.0 °C[2][7]

Molecular Structure and Connectivity

To visually represent the structural information, a diagram illustrating the atomic connectivity of
2-Ethenylfuran is provided below. This diagram adheres to the DOT language specification for
graph visualization.
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Molecular graph of 2-Ethenylfuran

Disclaimer: This document is intended for informational purposes for a scientific audience. The
information provided is based on publicly available data and should be cross-referenced with
other sources. No experimental protocols were cited in the source materials for this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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